Cas no 34428-39-2 (Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester)

Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester structure
34428-39-2 structure
Product Name:Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester
CAS No:34428-39-2
MF:C10H12O4
MW:196.199883460999
CID:310971
PubChem ID:118683
Update Time:2025-04-19

Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-3-methyl-, 2-hydroxyethyl ester
    • 2-hydroxyethyl 2-hydroxy-3-methylbenzoate
    • 2-Hydroxyethyl 3-methylsalicylate
    • Benzoic acid, 2-hydroxy-3-methyl-, 2-hydroxyethyl ester
    • NS00029661
    • DTXSID10188005
    • EINECS 252-014-3
    • 4CJ45D5G39
    • 34428-39-2
    • Inchi: 1S/C10H12O4/c1-7-3-2-4-8(9(7)12)10(13)14-6-5-11/h2-4,11-12H,5-6H2,1H3
    • InChI Key: JKOGEZFQRFHRGT-UHFFFAOYSA-N
    • SMILES: O(CCO)C(C1C=CC=C(C)C=1O)=O

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.257
  • Boiling Point: 333.6°Cat760mmHg
  • Flash Point: 131.2°C
  • Refractive Index: 1.565
  • PSA: 66.76
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